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Compound of Interest

Compound Name: OTX008

Cat. No.: B1677811 Get Quote

For researchers and drug development professionals handling OTX008, a selective inhibitor of

galectin-1 with cytotoxic properties, ensuring its proper disposal is a critical component of

laboratory safety and regulatory compliance.[1][2][3][4] While specific disposal instructions from

manufacturers are not readily available in the public domain, the cytotoxic nature of OTX008
necessitates its handling as hazardous waste.[5] Adherence to established protocols for

cytotoxic agents is therefore essential to mitigate risks to personnel and the environment.

This guide provides a comprehensive overview of the recommended disposal procedures for

OTX008, based on general best practices for cytotoxic waste management. It also includes key

quantitative data and a logical workflow to support operational safety and efficiency.

Quantitative Data for OTX008
A summary of the key physical and chemical properties of OTX008 is presented below. This

information is crucial for safe handling, storage, and the preparation of solutions.
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Property Value Source

Molecular Formula C₅₂H₇₂N₈O₈ [2][6]

Molecular Weight 937.18 g/mol [2][7]

CAS Number 286936-40-1 [6]

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year, -20°C for up to 1

month.

[4]

Solubility
DMSO: ≥ 3 mg/mLEthanol: ≥

25 mg/mLWater: Insoluble
[4]

Experimental Protocols: Proper Disposal
Procedures for OTX008
The following step-by-step procedures are based on general guidelines for the disposal of

cytotoxic laboratory waste.[5][8]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling OTX008, including a lab coat, safety goggles,

and nitrile gloves.

For procedures that may generate aerosols, such as weighing the powder or preparing

concentrated stock solutions, a chemical fume hood should be used.

2. Waste Segregation:

All materials that come into contact with OTX008 must be treated as cytotoxic waste.[5]

Use designated, clearly labeled, leak-proof containers for cytotoxic waste. These containers

are typically color-coded (e.g., yellow with a purple lid for sharps, and yellow and purple bags

for other contaminated materials) to distinguish them from other laboratory waste streams.[5]

3. Disposal of Solid Waste:
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Unused OTX008 Powder: The original container with any remaining solid OTX008 should be

placed in a sealed, labeled cytotoxic waste container. Do not attempt to dispose of it as

regular chemical waste.

Contaminated Labware: Items such as pipette tips, tubes, and gloves that have been in

contact with OTX008 should be disposed of in the designated cytotoxic waste bag.[5]

4. Disposal of Liquid Waste:

Aqueous Solutions: While OTX008 has low solubility in aqueous solutions, any such

preparations should be collected in a labeled, leak-proof container for hazardous liquid

waste. Do not pour OTX008 solutions down the drain.

Organic Solvent Solutions: Solutions of OTX008 in organic solvents (e.g., DMSO, Ethanol)

must be collected in a designated hazardous waste container for flammable organic

solvents. Ensure the container is properly labeled with the contents.

5. Disposal of Sharps:

Needles, syringes, or any other sharps contaminated with OTX008 must be disposed of

immediately in a designated cytotoxic sharps container.[5] These containers are puncture-

resistant and have a lid to prevent spillage.

6. Decontamination:

Work surfaces and equipment should be decontaminated after handling OTX008. Use a

suitable cleaning agent, such as a solution of detergent and water, followed by a rinse with

70% ethanol. All cleaning materials (e.g., wipes) must be disposed of as cytotoxic waste.

7. Final Disposal:

Sealed and labeled cytotoxic waste containers should be collected by a certified hazardous

waste disposal service.[5] Ensure that all institutional and local regulations for the disposal of

cytotoxic waste are followed.

Logical Workflow for OTX008 Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of OTX008 waste.
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Caption: OTX008 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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